Photophysics of a dithioester RAFT polymerization agent and the acenaphthenyl model light-harvesting chromophore
Photochemical & Photobiological Sciences Pub Date: 2007-06-06 DOI: 10.1039/B702811C
Abstract
The spectroscopic and photophysical properties of a typical dithiobenzoate reversible addition-fragmentation chain transfer (RAFT)
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Journal Name:Photochemical & Photobiological Sciences
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